Cas no 374614-57-0 ((2Z)-3-(2,4-dimethylphenyl)amino-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile)

• Product Name: (2Z)-3-(2,4-dimethylphenyl)amino-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• CAS No: 374614-57-0
• MF: C₂₀H₁₇N₃S
• MW: 331.434082746506
• CID: 6001235
• PubChem ID: 1911152
• Update Time: 2025-07-08

(2Z)-3-(2,4-dimethylphenyl)amino-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2,4-dimethylphenyl)amino-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• (E)-3-(2,4-dimethylanilino)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• (Z)-3-(2,4-dimethylanilino)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• 2-Thiazoleacetonitrile, α-[[(2,4-dimethylphenyl)amino]methylene]-4-phenyl-
• AKOS024599240
• (2Z)-3-[(2,4-DIMETHYLPHENYL)AMINO]-2-(4-PHENYL-1,3-THIAZOL-2-YL)PROP-2-ENENITRILE
• (Z)-3-((2,4-dimethylphenyl)amino)-2-(4-phenylthiazol-2-yl)acrylonitrile
• F0760-1929
• 374614-57-0

• Inchi： 1S/C20H17N3S/c1-14-8-9-18(15(2)10-14)22-12-17(11-21)20-23-19(13-24-20)16-6-4-3-5-7-16/h3-10,12-13,22H,1-2H3/b17-12-
• InChI Key： VBKLNOSYZXQBRS-ATVHPVEESA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=CC=C2)=CS1)=C/NC1=CC=C(C)C=C1C

Computed Properties

• Exact Mass: 331.11431873g/mol
• Monoisotopic Mass: 331.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 77Ų

Additional information on (2Z)-3-(2,4-dimethylphenyl)amino-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile

Research Brief on (2Z)-3-(2,4-dimethylphenyl)amino-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile (CAS: 374614-57-0)

The compound (2Z)-3-(2,4-dimethylphenyl)amino-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile (CAS: 374614-57-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities. The compound belongs to the class of thiazole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects.

Recent studies have highlighted the role of (2Z)-3-(2,4-dimethylphenyl)amino-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile as a potent inhibitor of specific kinase pathways involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in many cancers. The researchers employed molecular docking and in vitro assays to validate its binding affinity and inhibitory effects, revealing IC50 values in the nanomolar range for certain cancer cell lines.

In addition to its anticancer potential, (2Z)-3-(2,4-dimethylphenyl)amino-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile has shown promise as an anti-inflammatory agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its ability to modulate NF-κB signaling, thereby reducing the production of pro-inflammatory cytokines. This dual functionality—targeting both cancer and inflammation—positions the compound as a versatile candidate for further drug development.

The synthesis of (2Z)-3-(2,4-dimethylphenyl)amino-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile has also been optimized in recent years. A 2023 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis route using a condensation reaction between 2-amino-4-phenylthiazole and 2,4-dimethylphenyl isothiocyanate, followed by cyanation. This method offers improved efficiency and purity, addressing previous challenges in large-scale production.

Despite these advancements, challenges remain in the clinical translation of (2Z)-3-(2,4-dimethylphenyl)amino-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile. Pharmacokinetic studies indicate limited oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. A 2024 preprint on bioRxiv highlighted the use of lipid nanoparticles to enhance the compound's solubility and tissue distribution, with promising results in murine models.

In conclusion, (2Z)-3-(2,4-dimethylphenyl)amino-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile (CAS: 374614-57-0) represents a compelling case study in the intersection of chemical synthesis and therapeutic potential. Its dual mechanisms of action, coupled with advances in synthetic methodologies, underscore its value as a lead compound for future drug discovery efforts. Further research is needed to address bioavailability issues and validate its efficacy in clinical settings.